Cas no 39182-30-4 (4,4'-Bipyridine, 1-oxide)

• Product Name: 4,4'-Bipyridine, 1-oxide
• CAS No: 39182-30-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1499624
• PubChem ID: 12299154
• Update Time: 2025-04-21

4,4'-Bipyridine, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridine, 1-oxide
• 1-oxido-4-pyridin-4-ylpyridin-1-ium
• DTXSID20486145
• 10.14272/JDNWJNJHGZHYNE-UHFFFAOYSA-N.1
• [4,4'-Bipyridine] 1-oxide
• 4,4'-dipyridyl N-oxide
• JDNWJNJHGZHYNE-UHFFFAOYSA-N
• SCHEMBL5254585
• 4,4'-bipyridine-1-oxide
• doi:10.14272/JDNWJNJHGZHYNE-UHFFFAOYSA-N.1
• 39182-30-4

• Inchi： 1S/C10H8N2O/c13-12-7-3-10(4-8-12)9-1-5-11-6-2-9/h1-8H
• InChI Key： JDNWJNJHGZHYNE-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83